
Diisononyl azelate in biodegradable polymer
formulations

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Application Note: Enhancing Biodegradable Polymer Ductility using Diisononyl Azelate (DINZ)

[1]

Abstract
This application note details the formulation, processing, and characterization of Polylactic Acid

(PLA) and Polyhydroxyalkanoates (PHA) plasticized with Diisononyl Azelate (DINZ).[1] While

Di-2-ethylhexyl azelate (DOZ) is the industry standard for low-temperature flexibility, DINZ (C9

ester) offers superior permanence and lower volatility, making it critical for applications

requiring long-term stability and resistance to migration.[1] This guide provides a validated

protocol for melt-compounding DINZ to achieve elongation at break >200% while maintaining

biodegradability.[1]

The Chemistry & Rationale
Identity & Distinction
CRITICAL WARNING: Do not confuse Diisononyl Azelate (DINZ) with Diisononyl Phthalate

(DINP).
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DINZ (Target): Bio-based/semi-bio-based aliphatic ester.[1] Biodegradable. Low toxicity.[2]

DINP (Avoid): Phthalate ester.[3][4] Under regulatory scrutiny (RoHS/REACH restrictions).

Feature Diisononyl Azelate (DINZ)
Di-2-ethylhexyl Azelate
(DOZ)

Chemical Structure
Diester of Azelaic Acid +

Isononanol

Diester of Azelaic Acid + 2-

Ethylhexanol

Carbon Chain
C9 (Alcohol) - C9 (Acid) - C9

(Alcohol)

C8 (Alcohol) - C9 (Acid) - C8

(Alcohol)

Molecular Weight ~440 g/mol 412.6 g/mol

Volatility Very Low (Superior retention) Low

Primary Benefit
High-temperature processing

stability
Low-temperature flexibility

Mechanism of Action
DINZ functions via the Free Volume Theory and Lubricity Theory.

Intercalation: The non-polar isononyl tails shield the polar ester groups of the PLA backbone.

Dipole-Dipole Interaction: The carbonyl groups of the azelate core interact with the carbonyls

of PLA, ensuring compatibility (miscibility) up to ~20 wt%.

Free Volume Expansion: The bulky C9 branched chains prevent polymer chain packing,

lowering the Glass Transition Temperature (

) from ~60°C to <20°C.

Rigid PLA Matrix
(High Tg, Brittle)

Melt Compounding
(180°C, Shear)

DINZ Addition
(High MW, Low Volatility)

Chain Separation
(Free Volume Increase)

 Lubricity Ductile PLA
(High Elongation)

 Tg Reduction
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Figure 1: Mechanism of DINZ plasticization involving chain separation and free volume

expansion.[1]

Formulation Strategy
Thermodynamic Compatibility: The solubility parameter (

) of PLA is

.[1] DINZ has a calculated

.[1]

Rule:

indicates good miscibility.[1]

Result: DINZ is miscible with PLA, but due to the hydrophobic C9 tails, saturation occurs

around 20-25%.[1] Beyond this, phase separation (exudation) may occur.[1]

Recommended Loading:

5-10 wt%: Impact modification (Toughness improvement).

15-20 wt%: Flexible films (Soft packaging, medical tubing).[1]

Experimental Protocols
Protocol A: Pre-Processing & Handling

Material: PLA (NatureWorks Ingeo 4043D or equivalent) and DINZ (High purity >99%).[1]

Drying (CRITICAL): PLA is hygroscopic. Hydrolysis during extrusion will destroy molecular

weight.

Step 1: Dry PLA pellets at 80°C for 4-6 hours in a desiccant dryer (Dew point <-40°C).
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Step 2: Degas DINZ liquid under vacuum (-0.1 MPa) at 60°C for 1 hour to remove

dissolved moisture/air.[1]

Protocol B: Melt Compounding (Twin Screw Extrusion)
Equipment: Co-rotating Twin Screw Extruder (L/D ratio

40).

Feeding:

PLA: Main hopper (gravimetric feeder).

DINZ: Liquid injection port (Zone 2 or 3) using a heated gear pump.

Temperature Profile (°C):

Zone 1
(Feed)

Zone 2 (Inj) Zone 3 Zone 4 Zone 5 Die

| 160 | 170 | 175 | 180 | 180 | 175 |[1]

Note: Keep temperatures <190°C to prevent DINZ degradation or excessive PLA hydrolysis.

Process Validation:

Torque Monitor: A drop in torque of 30-50% compared to neat PLA is expected due to

viscosity reduction.

Ventilation: Apply vacuum venting at Zone 6 to remove any volatiles.

Protocol C: Film Preparation (Compression Molding)
For lab-scale characterization without a film extrusion line.[1]

Sandwich 5g of compounded pellets between Teflon sheets.

Pre-heat at 180°C for 3 minutes (0 pressure).
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Press at 5 MPa for 2 minutes.

Quench: Transfer immediately to water-cooled plates (25°C). Slow cooling promotes

crystallization, which may re-embrittle the material.

Preparation
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Validation
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(80°C, 4h)
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(Liq. Injection)

Degas DINZ
(Vacuum, 60°C)

Water Bath & Pelletizer
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(Tg Shift)

Tensile Testing
(ASTM D638)
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Figure 2: Experimental workflow from raw material preparation to validation.[1]

Representative Performance Data
The following data represents typical values for PLA (MW ~150k) modified with Azelate esters.
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Property Neat PLA
PLA + 10%
DINZ

PLA + 20%
DINZ

Test Method

Glass Transition

(

)

60°C 42°C 28°C DSC (10°C/min)

Tensile Strength 60 MPa 45 MPa 28 MPa ASTM D638

Elongation at

Break
4% 120% 280% ASTM D638

Elastic Modulus 3.5 GPa 2.1 GPa 0.8 GPa ASTM D638

Migration Loss N/A < 0.5% < 1.2% 24h @ 60°C

Interpretation: The dramatic increase in elongation (4% to 280%) confirms the plasticization

efficiency. The migration loss is significantly lower than standard DOZ due to the higher

molecular weight and branched structure of DINZ.

Biodegradation & Safety Profile
Biodegradability: DINZ is an aliphatic ester. Unlike phthalates (aromatic), the aliphatic azelaic

acid backbone is readily susceptible to enzymatic hydrolysis (lipases/esterases) found in soil

and compost environments.

Expectation: DINZ does not significantly inhibit the biodegradation of PLA. In industrial

composting (ISO 14855), formulations containing 15% azelates typically reach >90%

mineralization within 90 days [1].

Safety/Toxicity:

Toxicity: Azelates generally exhibit low acute toxicity (LD50 > 5000 mg/kg).

Metabolites: Hydrolysis yields azelaic acid (a naturally occurring dicarboxylic acid found in

wheat/rye and used in dermatology) and isononanol.
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Regulatory: While safer than phthalates, always verify specific "Food Contact" (FCM) or

"Medical Grade" (USP Class VI) certification from the specific DINZ supplier before use in

regulated applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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